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Compound of Interest

Compound Name: Ctop

Cat. No.: B7910177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ctop (H-D-Phe-Cys-Tyr-D-Trp-Orn-Thr-Pen-Thr-NH2) is a potent and selective competitive

antagonist of the mu (µ)-opioid receptor (MOR). Its high affinity and selectivity make it an

invaluable tool in neuroscience research, particularly in studies investigating opioid receptor

function, signaling pathways, and the development of novel analgesics. Proper preparation of

Ctop stock solutions is critical for obtaining accurate, reproducible, and reliable experimental

results. These application notes provide detailed protocols for the solubilization, storage, and

handling of Ctop to ensure its stability and efficacy in various in vitro and in vivo applications.

Data Presentation: Ctop Properties and Stock
Solution Parameters
A summary of the key quantitative data for Ctop is presented in the table below for easy

reference and comparison.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7910177?utm_src=pdf-interest
https://www.benchchem.com/product/b7910177?utm_src=pdf-body
https://www.benchchem.com/product/b7910177?utm_src=pdf-body
https://www.benchchem.com/product/b7910177?utm_src=pdf-body
https://www.benchchem.com/product/b7910177?utm_src=pdf-body
https://www.benchchem.com/product/b7910177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7910177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source/Comment

Molecular Weight 1062.3 g/mol ---

Appearance Lyophilized white powder ---

Solubility in Water Up to 1 mg/mL [1]

Recommended Solvents
Sterile Water, Dimethyl

Sulfoxide (DMSO)

General peptide handling

guidelines suggest DMSO for

hydrophobic peptides.

Recommended Stock

Concentration
1-10 mM

Dependent on the solvent and

experimental requirements.

Storage of Lyophilized Powder
-20°C or -80°C for long-term

storage

Protect from moisture and

light.

Storage of Stock Solutions

Aliquots at -20°C (up to 1

month) or -80°C (up to 6

months)

[2] Avoid repeated freeze-thaw

cycles.

Final DMSO Concentration in

Assays
<1%, ideally ≤0.5%

[3] High concentrations of

DMSO can be cytotoxic.

Experimental Protocols
Protocol 1: Preparation of Ctop Stock Solution in Sterile
Water
This protocol is suitable for applications where an aqueous solution is preferred and the

desired stock concentration does not exceed 1 mg/mL.

Materials:

Ctop (lyophilized powder)

Sterile, nuclease-free water

Sterile, conical polypropylene centrifuge tubes (e.g., 1.5 mL or 2 mL)
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Calibrated micropipettes and sterile filter tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Ctop to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect the stability of the peptide.

Calculation: Determine the volume of sterile water required to achieve the desired stock

concentration. For example, to prepare a 1 mg/mL stock solution from 1 mg of Ctop, you will

need 1 mL of sterile water.

Reconstitution:

Carefully open the vial.

Using a calibrated micropipette, add the calculated volume of sterile water to the vial.

Gently swirl the vial to facilitate dissolution. Avoid vigorous shaking, as this can cause

peptide aggregation or degradation.

For complete dissolution, the solution can be gently vortexed for a few seconds. If

particulates are still visible, brief sonication in a room temperature water bath may be

employed.

Aliquoting and Storage:

Once the Ctop is completely dissolved, transfer the solution to sterile polypropylene

microcentrifuge tubes in volumes appropriate for single-use experiments. Aliquoting is

crucial to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the name of the compound, concentration, date of

preparation, and solvent.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2]

Protocol 2: Preparation of High-Concentration Ctop
Stock Solution in DMSO
This protocol is recommended when a stock concentration higher than 1 mg/mL is required or if

the peptide exhibits hydrophobic properties that hinder dissolution in water.

Materials:

Ctop (lyophilized powder)

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile, conical polypropylene centrifuge tubes

Calibrated micropipettes and sterile filter tips

Vortex mixer

Procedure:

Equilibration: As with the aqueous protocol, allow the vial of lyophilized Ctop to reach room

temperature before opening.

Calculation: Determine the volume of DMSO needed for your desired high-concentration

stock (e.g., 10 mM).

Reconstitution:

Add the calculated volume of sterile DMSO to the vial containing the lyophilized Ctop.

Gently vortex the vial until the peptide is completely dissolved. The use of a minimal

amount of DMSO is recommended to achieve a high concentration that can be further

diluted in aqueous buffers for working solutions.

Aliquoting and Storage:
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Dispense the DMSO stock solution into single-use aliquots in sterile polypropylene tubes.

Label each aliquot clearly.

Store the DMSO stock aliquots at -20°C or -80°C. DMSO has a high freezing point

(-18.5°C), so storage at -20°C will cause it to freeze.

Important Considerations for DMSO Stocks:

When preparing working solutions, the final concentration of DMSO in the assay should be

kept to a minimum (ideally ≤0.5%) to avoid solvent-induced artifacts or cytotoxicity.[3]

To prepare an aqueous working solution from a DMSO stock, slowly add the DMSO stock to

the aqueous buffer while gently mixing to prevent precipitation of the peptide.
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Workflow for Ctop Stock Solution Preparation
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Caption: Workflow for Ctop stock solution preparation.
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Simplified Mu-Opioid Receptor Signaling Pathway
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Caption: Simplified Mu-Opioid Receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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